![molecular formula C11H10Cl2N2OS B2833466 4-(4,6-Dichlorobenzo[d]thiazol-2-yl)morpholine CAS No. 252725-57-8](/img/structure/B2833466.png)
4-(4,6-Dichlorobenzo[d]thiazol-2-yl)morpholine
Overview
Description
“4-(4,6-Dichlorobenzo[d]thiazol-2-yl)morpholine” is a chemical compound that belongs to the class of thiazoles . Thiazoles are important heterocyclics exhibiting a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The biological outcomes of thiazoles are greatly affected by the substituents on a particular position of the thiazole ring .
Synthesis Analysis
The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Scientific Research Applications
Antimicrobial Activity
Thiazoles are known for their antimicrobial properties. For example, sulfathiazole is a short-acting sulfa drug with antimicrobial activity .
Antiretroviral Activity
Thiazoles are used in antiretroviral drugs. Ritonavir, an HIV/AIDS drug, contains a thiazole moiety .
Antifungal Activity
Thiazoles also exhibit antifungal properties. Abafungin is an example of an antifungal drug that contains a thiazole ring .
Anticancer Activity
Thiazoles have been found to have anticancer properties. Tiazofurin is an example of an anticancer drug that contains a thiazole ring .
Anti-Alzheimer Activity
Thiazoles have shown potential in the treatment of Alzheimer’s disease .
Antihypertensive Activity
Thiazoles have been associated with antihypertensive activities .
Antioxidant Activity
Thiazole derivatives have demonstrated potent DPPH radical scavenging activity, which is a measure of their antioxidant capacity .
Hepatoprotective Activity
Thiazoles have been found to exhibit hepatoprotective activities, which means they can prevent damage to the liver .
Future Directions
Thiazoles and their derivatives continue to draw the attention of researchers due to their wide range of biological activities . Future research may focus on synthesizing new compounds containing the thiazole ring with variable substituents as target structures and evaluating their biological activities .
properties
IUPAC Name |
4-(4,6-dichloro-1,3-benzothiazol-2-yl)morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2N2OS/c12-7-5-8(13)10-9(6-7)17-11(14-10)15-1-3-16-4-2-15/h5-6H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRECNKHLVCHSDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC3=C(S2)C=C(C=C3Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4,6-Dichloro-1,3-benzothiazol-2-yl)morpholine | |
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